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Compound of Interest

Compound Name: (2R)-Pentane-2-thiol

Cat. No.: B15414635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of (2R)-Pentane-2-thiol
in aroma research, including its sensory properties, analytical methodologies, and the

underlying biological pathways for its perception.

(2R)-Pentane-2-thiol, a chiral sulfur compound, is a significant contributor to the aroma of

various tropical fruits. Its potent and complex aroma profile makes it a molecule of high interest

in the fields of flavor chemistry, food science, and sensory neuroscience. Understanding its

properties and the methods for its analysis is crucial for product development, quality control,

and fundamental aroma research.

Sensory Profile and Quantitative Data
(2R)-Pentane-2-thiol is characterized by a complex aroma profile, possessing both fruity and

sulfurous notes. It is a key aroma compound found in guava and yellow passion fruit[1]. The

sensory characteristics of the racemic mixture, 2-pentanethiol, are described as sulfurous,

gassy, with notes of roasted savory coffee and bacon, and a tropical, pulpy pineapple-like

fruitiness[1].

While a specific odor threshold for the (2R)-enantiomer is not readily available in the literature,

the properties of the racemic mixture provide a valuable reference point. The sensory impact of

chiral thiols can differ between enantiomers, and further research into the specific sensory

properties of each is warranted.
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Table 1: Sensory and Physicochemical Properties of 2-Pentanethiol

Property Value Reference

Aroma Descriptors

Sulfurous, ripe fruity,

pineapple, tropical fruit-like,

sautéed and roasted savory

nuance

[1]

Taste Descriptors

Sulfurous, coffee, bacon,

roasted savory, tropical pulpy

pineapple-like

[1]

Natural Occurrence Guava, Yellow Passion Fruit [1]

Molecular Formula C5H12S

Molecular Weight 104.21 g/mol

Boiling Point 101 °C [1]

Flash Point 80 °F (26.67 °C) [1]

Solubility
Slightly soluble in water;

soluble in alcohol

Experimental Protocols
The analysis of volatile thiols like (2R)-Pentane-2-thiol presents analytical challenges due to

their low concentrations in food matrices and their high reactivity. The following protocols are

synthesized from established methods for the analysis of volatile sulfur compounds in complex

matrices.

Protocol 1: Sample Preparation for Analysis of (2R)-
Pentane-2-thiol from a Food Matrix
This protocol describes a general procedure for the extraction and concentration of volatile

thiols from a fruit matrix, suitable for subsequent analysis by Gas Chromatography-

Olfactometry (GC-O) or Gas Chromatography-Mass Spectrometry (GC-MS).
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Materials:

Food sample (e.g., guava puree)

Dichloromethane (CH2Cl2), high purity

Anhydrous sodium sulfate (Na2SO4)

Internal standard (e.g., 2-heptanethiol, if not naturally present in the sample)

Centrifuge

Rotary evaporator

Vigreux column

Glassware

Procedure:

Homogenization: Homogenize the food sample to a puree.

Internal Standard Addition: Add a known amount of the internal standard to the homogenized

sample. This will be used for quantification.

Solvent Extraction:

Perform a liquid-liquid extraction of the puree with dichloromethane. A typical ratio is 2:1

(solvent:sample, v/w).

Repeat the extraction three times to ensure efficient recovery of the volatile compounds.

Drying: Combine the organic extracts and dry them over anhydrous sodium sulfate to

remove any residual water.

Concentration:

Carefully concentrate the dried extract using a rotary evaporator at a low temperature

(e.g., 30-35 °C) to minimize the loss of volatile compounds.
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Further concentrate the extract to a final volume of approximately 1-2 mL using a Vigreux

column.

Storage: Store the final extract at -20 °C in a sealed vial until analysis.

Protocol 2: Analysis by Gas Chromatography-
Olfactometry (GC-O)
GC-O is a powerful technique that combines the separation capabilities of gas chromatography

with human sensory perception. It allows for the identification of odor-active compounds in a

complex mixture.

Instrumentation:

Gas chromatograph equipped with a flame ionization detector (FID) and an olfactometry

port.

Capillary column suitable for volatile compound analysis (e.g., DB-Wax or equivalent polar

column).

Humidified air supply for the olfactometry port.

Procedure:

Injection: Inject a small volume (e.g., 1-2 µL) of the prepared extract into the GC inlet.

Chromatographic Separation:

Use a suitable temperature program to separate the volatile compounds. A typical program

might start at 40 °C, hold for 2 minutes, and then ramp up to 220 °C at a rate of 5 °C/min.

The effluent from the column is split between the FID and the olfactometry port.

Olfactometry Analysis:

A trained panelist sniffs the effluent from the olfactometry port and records the time,

duration, and description of any detected odors.
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The data from the olfactometry analysis is then correlated with the peaks from the FID

chromatogram to identify the retention times of the odor-active compounds.

Identification: The identification of (2R)-Pentane-2-thiol can be confirmed by comparing its

retention time and odor description with that of an authentic standard analyzed under the

same conditions.

Signaling Pathway for Thiol Perception
The perception of odors, including thiols, is initiated by the interaction of odorant molecules

with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal

epithelium. These receptors are G-protein coupled receptors (GPCRs).

Recent research has identified a specific human olfactory receptor, OR2T11, that is responsive

to low-molecular-weight thiols. The activation of this receptor is notably modulated by the

presence of copper ions. This suggests a potential mechanism where metal ions play a role in

the detection of certain sulfur compounds.

The general signaling cascade following the activation of an olfactory receptor is as follows:

Binding: An odorant molecule, such as (2R)-Pentane-2-thiol, binds to its specific olfactory

receptor (e.g., OR2T11).

G-protein Activation: This binding event causes a conformational change in the receptor,

which in turn activates a coupled G-protein (Gαolf).

Adenylyl Cyclase Activation: The activated Gαolf stimulates adenylyl cyclase, an enzyme

that converts ATP into cyclic AMP (cAMP).

Ion Channel Opening: The increase in intracellular cAMP concentration leads to the opening

of cyclic nucleotide-gated (CNG) ion channels.

Depolarization: The influx of cations (Na+ and Ca2+) through the opened channels

depolarizes the olfactory sensory neuron.

Action Potential: If the depolarization reaches a certain threshold, an action potential is

generated and transmitted along the axon of the neuron to the olfactory bulb in the brain,
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where the signal is further processed, leading to the perception of a specific smell.

Visualizations

Sample Preparation

Analysis

Food Sample
(e.g., Guava Puree) Homogenization Liquid-Liquid Extraction

(Dichloromethane)
Drying

(Anhydrous Sodium Sulfate)
Concentration

(Rotary Evaporator & Vigreux Column) Final Aroma Extract

Gas Chromatography-
Olfactometry (GC-O)

Gas Chromatography-
Mass Spectrometry (GC-MS)

Aroma Profile Data

Click to download full resolution via product page

Figure 1: Experimental workflow for the analysis of (2R)-Pentane-2-thiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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